N-(2-(2,4-dimethylthiazol-5-yl)ethyl)-2,6-difluorobenzamide

• IUPAC Name: N-[2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl]-2,6-difluorobenzamide
• InChI: InChI=1S/C14H14F2N2OS/c1-8-12(20-9(2)18-8)6-7-17-14(19)13-10(15)4-3-5-11(13)16/h3-5H,6-7H2,1-2H3,(H,17,19)
• InChI Key: DIAUUERAIBOHBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)CCNC(=O)C2=C(C=CC=C2F)F
• Molecular Formula: C14H14F2N2OS
• Molecular Weight: 296.34 g/mol

Description

“N-(2-(2,4-dimethylthiazol-5-yl)ethyl)-2,6-difluorobenzamide” is a complex organic compound that contains a thiazole ring. Thiazole is a heterocyclic compound that consists of a five-membered ring containing three carbon atoms, one nitrogen atom, and one sulfur atom. Thiazole derivatives have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities.

Molecular Structure Analysis

The thiazole ring in the molecule is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity allows the thiazole ring to undergo various chemical reactions.

Scientific Research Applications

Antimicrobial Activity

Thiazoles, including our compound of interest, exhibit antimicrobial properties. They have been investigated for their ability to inhibit bacterial and fungal growth. . Further studies could explore the specific mechanisms by which this compound interacts with microbial cells.

Cardiovascular Health

Thiazoles have been linked to cardiovascular health. Our compound could potentially act as an antihypertensive agent, helping regulate blood pressure. Understanding its impact on vascular function and endothelial health would be valuable.

Remember, these applications are based on existing knowledge, and further research is needed to validate and expand upon them. .

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been known to exhibit a broad range of biological activities .

Mode of Action

It’s known that the molecular electrostatic potential (mep) surface of the thiazole ring plays a significant role in drug-target protein interaction . The substituents at position-2 and -4 may alter the orientation types and shield the nucleophilicity of nitrogen .

Biochemical Pathways

Thiazole derivatives have been associated with various biological effects, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant activities .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . This solubility profile could influence the bioavailability of the compound.

Result of Action

Thiazole derivatives have been associated with various biological activities, indicating that they could have diverse molecular and cellular effects .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s solubility in different solvents could affect its distribution in the body . Additionally, the compound’s stability could be influenced by factors such as temperature and pH .